Cas no 2306268-50-6 (3-cyclopropyl-1-ethylsulfonyl-piperazine)

3-Cyclopropyl-1-ethylsulfonyl-piperazine is a specialized piperazine derivative featuring a cyclopropyl substituent and an ethylsulfonyl functional group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as a building block in drug discovery. The cyclopropyl moiety enhances conformational rigidity, while the ethylsulfonyl group contributes to improved metabolic stability and binding interactions. Its well-defined molecular structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of CNS-targeting agents or enzyme modulators. The compound's purity and stability under standard conditions further support its utility in high-precision synthetic workflows.
3-cyclopropyl-1-ethylsulfonyl-piperazine structure
2306268-50-6 structure
Product Name:3-cyclopropyl-1-ethylsulfonyl-piperazine
CAS No:2306268-50-6
MF:C9H18N2O2S
MW:218.316421031952
CID:5194486
Update Time:2025-06-07

3-cyclopropyl-1-ethylsulfonyl-piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 3-cyclopropyl-1-(ethylsulfonyl)-
    • 3-cyclopropyl-1-ethylsulfonyl-piperazine
    • Inchi: 1S/C9H18N2O2S/c1-2-14(12,13)11-6-5-10-9(7-11)8-3-4-8/h8-10H,2-7H2,1H3
    • InChI Key: SMAJKIYKYYFSJL-UHFFFAOYSA-N
    • SMILES: N1(S(CC)(=O)=O)CCNC(C2CC2)C1

3-cyclopropyl-1-ethylsulfonyl-piperazine Pricemore >>

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Additional information on 3-cyclopropyl-1-ethylsulfonyl-piperazine

Professional Introduction to 3-cyclopropyl-1-ethylsulfonyl-piperazine (CAS No: 2306268-50-6)

3-cyclopropyl-1-ethylsulfonyl-piperazine, identified by its Chemical Abstracts Service (CAS) number 2306268-50-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of 3-cyclopropyl-1-ethylsulfonyl-piperazine, particularly the cyclopropyl and ethylsulfonyl substituents, contribute to its unique chemical properties and make it a subject of interest for further exploration in drug discovery.

The piperazine scaffold is a common motif in many pharmacologically active molecules, exhibiting a wide range of biological effects including antipsychotic, antihistaminic, and antimicrobial properties. The introduction of the cyclopropyl group into the piperazine ring enhances the compound's metabolic stability and binding affinity to certain biological targets. Additionally, the ethylsulfonyl moiety can influence the electronic properties of the molecule, potentially affecting its interaction with biological receptors.

In recent years, there has been a surge in research focused on developing novel piperazine derivatives with improved pharmacological profiles. The compound 3-cyclopropyl-1-ethylsulfonyl-piperazine represents a promising candidate in this context. Its structural design suggests potential applications in the treatment of neurological disorders, where modulating neurotransmitter activity is crucial. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in neurodegenerative diseases, making it a valuable asset in preclinical research.

The synthesis of 3-cyclopropyl-1-ethylsulfonyl-piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The cyclopropyl group's strained ring structure necessitates careful handling during synthesis to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency.

The pharmacokinetic properties of 3-cyclopropyl-1-ethylsulfonyl-piperazine are also of great interest. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) characteristics. The presence of both lipophilic and polar functional groups suggests that this compound may exhibit moderate bioavailability upon oral administration. Further investigation into its metabolic pathways could provide insights into potential drug-drug interactions and dosing regimens.

In the realm of computational chemistry, molecular modeling techniques have been utilized to predict the binding interactions of 3-cyclopropyl-1-ethylsulfonyl-piperazine with target proteins. These simulations have helped researchers identify key pharmacophoric elements within the molecule responsible for its biological activity. By integrating experimental data with computational predictions, scientists can refine their understanding of how this compound interacts with biological systems at the molecular level.

The potential therapeutic applications of 3-cyclopropyl-1-ethylsulfonyl-piperazine extend beyond neurological disorders. Emerging research suggests that this compound may have anti-inflammatory and immunomodulatory effects, making it relevant in the development of treatments for autoimmune diseases. Additionally, its structural similarity to known antipsychotic agents positions it as a candidate for further exploration in mental health therapies.

The regulatory landscape for novel pharmaceutical compounds like 3-cyclopropyl-1-ethylsulfonyl-piperazine is stringent but well-established. Manufacturers must adhere to rigorous guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure safety and efficacy before clinical trials can commence. The journey from laboratory discovery to market approval is lengthy but essential for bringing new treatments to patients in need.

In conclusion, 3-cyclopropyl-1-ethylsulfonyl-piperazine (CAS No: 2306268-50-6) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising preclinical results make it a compelling subject for further research and development. As scientific understanding continues to evolve, compounds like this one will play an increasingly vital role in addressing complex medical challenges worldwide.

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